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Compound of Interest

Compound Name:
2-amino-N-

methylbenzenesulfonamide

Cat. No.: B095669 Get Quote

An In-depth Technical Guide on the Core Properties of 2-amino-N-
methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the fundamental properties of 2-
amino-N-methylbenzenesulfonamide (CAS No: 16288-77-0). It includes detailed information

on its chemical and physical characteristics, spectral data, a validated synthesis protocol, and

known biological and safety information. The data is presented in a structured format with clear

tables and diagrams to facilitate understanding and application in research and development

settings.

Chemical and Physical Properties
2-amino-N-methylbenzenesulfonamide is an organic compound belonging to the

sulfonamide class. Its structure consists of a benzene ring substituted with an amino group and

an N-methylsulfonamide group at the ortho positions.
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Identifier Value Source

IUPAC Name
2-amino-N-

methylbenzenesulfonamide
[1]

CAS Number 16288-77-0 [1][2]

Molecular Formula C₇H₁₀N₂O₂S [1][2]

SMILES
CNS(=O)

(=O)C1=CC=CC=C1N
[1]

InChI

InChI=1S/C7H10N2O2S/c1-9-

12(10,11)7-5-3-2-4-6(7)8/h2-

5,9H,8H2,1H3

[1]

InChIKey
SSEZSHJJNNLTQI-

UHFFFAOYSA-N
[1][3]

Physicochemical Data
The following table summarizes the key computed and experimental physicochemical

properties of the compound.

Property Value Source

Molecular Weight 186.23 g/mol [1][2]

Exact Mass 186.04629874 Da [1][3]

Topological Polar Surface Area 80.6 Å² [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 4 [1]

Rotatable Bond Count 2 [1]

Spectral Information
Spectral data is crucial for the identification and characterization of 2-amino-N-
methylbenzenesulfonamide.
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Spectrum Type Data Highlights Source

¹H NMR

(400 MHz, CDCl₃): δ 7.45-7.48

(dd, 1H, J=1.6 Hz, 8.0 Hz),

7.24-7.31 (m, 2H), 6.81-6.83

(dd, 1H, J=0.6 Hz, 8.0 Hz),

6.60-6.65 (m, 1H), 5.89 (s 2H),

2.370-2.374 (d, 3H, J=1.6Hz)

[4]

¹³C NMR
Computed chemical shifts are

available.
[3]

Mass Spectrometry

Available spectral data can be

found on NIST and

SpectraBase.

[1]

Synthesis and Experimental Protocols
A common synthetic route to 2-amino-N-methylbenzenesulfonamide involves a two-step

process starting from 2-nitrobenzenesulfonyl chloride.[4] A related method for a similar

compound involves the chlorosulfonation of p-nitrotoluene, followed by amidation and

reduction.[5]

Detailed Synthesis Protocol
This protocol is adapted from a documented procedure for the synthesis of 2-amino-N-
methylbenzenesulfonamide.[4]

Step 1: Synthesis of N-methyl-2-nitrobenzenesulfonamide

React 2-nitrobenzenesulfonyl chloride with methylamine.

The specific solvent, temperature, and workup conditions for this step are based on standard

sulfonamide formation reactions.

Step 2: Reduction to 2-amino-N-methylbenzenesulfonamide[4]

Dissolve N-methyl-2-nitrobenzenesulfonamide (26 g, 0.12 mol) in methanol (500 mL).
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Add a 10% palladium on carbon (Pd/C) catalyst (2 g) to the solution.

Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 3

hours.

Monitor the reaction completion using an appropriate method (e.g., TLC).

Upon completion, remove the Pd/C catalyst by filtration through a pad of Celite.

Concentrate the filtrate under reduced pressure to yield the final product, 2-amino-N-
methylbenzenesulfonamide.

The reported yield for this step is approximately 98% (22 g).[4]
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Step 1: Amidation

Step 2: Reduction

Purification

2-Nitrobenzenesulfonyl
Chloride

N-methyl-2-nitrobenzenesulfonamide

+

Methylamine

+

Standard Amidation N-methyl-2-nitrobenzenesulfonamide

2-amino-N-methylbenzenesulfonamide
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Methanol, RT, 3h
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Synthesis workflow for 2-amino-N-methylbenzenesulfonamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b095669?utm_src=pdf-body-img
https://www.benchchem.com/product/b095669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Applications
While specific biological activities for 2-amino-N-methylbenzenesulfonamide are not

extensively documented in the provided results, the broader class of sulfonamides is of

significant interest in medicinal chemistry.

Potential as Diuretics: Amides of 2-aminobenzenesulfonic acid have been investigated as

precursors to 1,2,4-benzothiadiazine 1,1-dioxides, a class of compounds proposed to have

diuretic properties.[4]

Dye Intermediate: The compound is noted for its use as a dye component.[4]

Cardiovascular Effects: Other benzenesulfonamide derivatives have been shown to affect

the cardiovascular system, with some demonstrating the ability to decrease perfusion

pressure and coronary resistance, potentially through the inhibition of calcium channels.[6]

Core Properties Potential Applications
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Logical relationships of 2-amino-N-methylbenzenesulfonamide.

Safety and Hazards
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-amino-N-methylbenzenesulfonamide is associated with several hazards.[1]
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GHS Hazard Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

STOT, Single Exposure H335 May cause respiratory irritation

Precautionary Statements: Users should handle this compound with appropriate personal

protective equipment (PPE), including gloves and eye protection, in a well-ventilated area.[7]

Avoid breathing dust and wash hands thoroughly after handling.[4][7] For detailed safety

information, consult the full Safety Data Sheet (SDS) from a supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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